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Compound of Interest

Compound Name: Aluminum fumarate

Cat. No.: B6326789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core techniques for the

basic characterization of aluminum fumarate, a prominent metal-organic framework (MOF).

The guide details the experimental protocols and presents key quantitative data to aid

researchers and professionals in the fields of materials science, chemistry, and drug

development in their evaluation of this versatile material.

Introduction
Aluminum fumarate, also known as A520 or MIL-53(Al)-FA, is a microporous material

composed of aluminum ions and fumaric acid linkers.[1] Its high surface area, thermal stability,

and water stability make it a promising candidate for various applications, including gas storage

and separation, catalysis, and drug delivery.[1][2][3][4][5] Accurate and thorough

characterization is crucial to ensure the synthesis of high-quality material with the desired

properties for these applications. This guide outlines the fundamental techniques employed for

this purpose.

A general workflow for the characterization of a newly synthesized batch of aluminum
fumarate is presented below. This workflow ensures a comprehensive evaluation of the

material's structural, thermal, and morphological properties.
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General Characterization Workflow for Aluminum Fumarate

Synthesis & Post-Synthesis

Synthesis of
Aluminum Fumarate

Washing

Drying

Powder X-ray Diffraction (PXRD)
(Phase Purity & Crystallinity)

Fourier-Transform Infrared Spectroscopy (FTIR)
(Functional Groups)

Thermogravimetric Analysis (TGA)
(Thermal Stability & Solvent Content)

Scanning Electron Microscopy (SEM)
(Morphology & Particle Size)

Nitrogen Adsorption (BET)
(Surface Area & Porosity)
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Porosity Analysis Workflow for Aluminum Fumarate

Sample Preparation

Measurement

Data Analysis

Results

Aluminum Fumarate Sample

Degassing
(e.g., 150°C under vacuum)

Nitrogen Adsorption-Desorption
Measurement at 77 K

Generate Adsorption-Desorption Isotherm

BET Analysis
(Calculate Surface Area)

Pore Size and Volume
Analysis (e.g., BJH, DFT)

Specific Surface Area (m²/g) Pore Volume (cm³/g) Pore Size Distribution (Å)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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